Cas no 72093-86-8 (Benzoxazole,2-[3-chloro-4-[2-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]ethenyl]phenyl]-)

• Product Name: Benzoxazole,2-[3-chloro-4-[2-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]ethenyl]phenyl]-
• CAS No: 72093-86-8
• MF: C₂₉H₁₈ClN₃O₂
• MW: 475.925125598907
• CID: 1752609
• Update Time: 2024-11-27

Benzoxazole,2-[3-chloro-4-[2-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]ethenyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,2-[3-chloro-4-[2-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]ethenyl]phenyl]-
• Benzoxazole, 2-[3-chloro-4-[2-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]ethenyl]phenyl]-

• Inchi： 1S/C29H18ClN3O2/c30-24-18-23(28-31-25-8-4-5-9-26(25)34-28)17-16-20(24)13-10-19-11-14-22(15-12-19)29-32-27(33-35-29)21-6-2-1-3-7-21/h1-18H
• InChI Key： ZYAXHWHEFCWOFW-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N=C1C1=CC=C(C=CC2=CC=C(C3ON=C(C4=CC=CC=C4)N=3)C=C2)C(Cl)=C1

Computed Properties

• Exact Mass: 475.10894

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Melting Point: 259-260 °C
• Boiling Point: 650.9±65.0 °C(Predicted)
• PSA: 64.95
• pka: 0.86±0.10(Predicted)